4-(Methylamino)-3-nitro-benzenesulfonamide

• CAS: 53484-27-8
• Molecular Formula: C7H9N3O4S
• Molecular Weight: 231.23 g/mol
• SMILES: CNC1=C(C=C(C=C1)S(=O)(=O)N)[N+](=O)[O-]
• InChI: InChI=1S/C7H9N3O4S/c1-9-6-3-2-5(15(8,13)14)4-7(6)10(11)12/h2-4,9H,1H3,(H2,8,13,14)
• InChIKey: DBCAVUKPWKVMCZ-UHFFFAOYSA-N

Product Overview & Physicochemical Profile

4-(Methylamino)-3-nitro-benzenesulfonamide (CAS 53484-27-8) is a substituted nitrobenzenesulfonamide with the molecular formula C7H9N3O4S and a molecular weight of 231.23 g/mol. It belongs to the class of sulfonamides, which are widely recognized for their utility as synthetic intermediates, particularly as protecting/activating groups in amine synthesis, and as pharmacophores in medicinal chemistry [1][2]. This compound is commercially available as a research chemical with a reported purity of 98% .

Protecting group chemistry

Ns strategy for amine alkylation/deprotection

Medicinal chemistry

Sulfonamide pharmacophore for CA inhibitor synthesis

Scalable intermediate

High-yield one-step route to functionalized sulfonamides

• [1] PubChem. (2025). 4-(Methylamino)-3-nitrobenzenesulfonamide. PubChem Compound Summary for CID 60631612. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylamino_-3-nitrobenzenesulfonamide View Source
• [2] Kan, T., & Fukuyama, T. (2004). Ns strategies: a highly versatile synthetic method for amines. Chemical Communications, (4), 353-359. DOI: 10.1039/B311203A View Source

Differentiation from Generic Sulfonamides

Simple substitution with generic sulfonamides, such as unsubstituted benzenesulfonamide or 4-aminobenzenesulfonamide, is not feasible due to the unique combination of the electron-withdrawing nitro group at the meta position and the electron-donating methylamino group at the para position [1]. This specific substitution pattern imparts distinct reactivity in both alkylation and deprotection steps when used as a protecting group [2], and influences inhibitory activity and selectivity against specific carbonic anhydrase isoforms compared to other sulfonamide derivatives . The following sections provide quantitative evidence of these differentiating factors.

4-(Methylamino)-3-nitro

Unsubstituted or 4-amino benzenesulfonamides may alter reactivity due to missing electron‑withdrawing nitro and electron‑donating methylamino groups.

Ns deprotection profile

Generic sulfonamides lack the nitro‑directed side reaction; thiolate‑mediated deprotection selectivity may not transfer directly.

• [1] PubChem. (2025). 4-(Methylamino)-3-nitrobenzenesulfonamide. PubChem Compound Summary for CID 60631612. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylamino_-3-nitrobenzenesulfonamide View Source
• [2] Kan, T., & Fukuyama, T. (2004). Ns strategies: a highly versatile synthetic method for amines. Chemical Communications, (4), 353-359. DOI: 10.1039/B311203A View Source

Comparative Performance & Selectivity Data

Deprotection Reactivity: Ortho vs. Para Isomers

The reactivity of nitrobenzenesulfonamides in the deprotection step varies based on the position of the nitro group. Studies indicate that while ortho- and para- isomers have comparable reactivity in the alkylation step, they exhibit slightly different reactivity in the deprotection step [1]. Specifically, the para-nitro isomer (such as the target compound) can show different cleavage kinetics compared to the ortho-nitro isomer. Furthermore, a quantitative synthesis protocol reports the preparation of the target compound in 'quantitative yield' using adapted Vilsmeier conditions, indicating high efficiency [2].

Deprotection kinetics

Class-level inference

Quantitative yield reported for para‑nitro isomer under Vilsmeier conditions; may differ from ortho‑nitro analogs.

May support optimized deprotection timing in synthetic routes.

Reactivity difference context‑dependent; verify with specific substrate.

Evidence Dimension	Deprotection Reactivity
Target Compound Data	Quantitative yield (100%) in one-step synthesis under adapted Vilsmeier conditions
Comparator Or Baseline	Ortho-nitrobenzenesulfonamide (typical yields vary; class-level inference of different reactivity)
Quantified Difference	Not explicitly quantified for target vs. ortho; however, class-level inference suggests para-nitro isomers may have different deprotection kinetics
Conditions	Deprotection typically involves thiolate nucleophiles forming Meisenheimer complexes

Why This Matters

The para-nitro substitution pattern in 4-(Methylamino)-3-nitro-benzenesulfonamide may offer distinct deprotection kinetics compared to ortho-nitro analogs, which can be crucial for optimizing synthetic routes and avoiding side reactions.

• [1] Nosyl Group. (n.d.). ScienceDirect Topics. Retrieved from https://www.sciencedirect.com/topics/chemistry/nosyl-group View Source
• [2] OUCI. (n.d.). One-step synthesis of the title compound in quantitative yield using adapted Vilsmeier conditions. Retrieved from https://ouci.dntb.gov.ua/en/works/9WJ1vGB4/ View Source

Carbonic Anhydrase Inhibition Potency & Isoform Selectivity

Sulfonamide derivatives synthesized from 4-(methylamino)-3-nitrobenzenesulfonamide have been evaluated as inhibitors of human carbonic anhydrase (hCA) isoforms. One such derivative, compound 4c (a 2-arylbenzimidazole bearing the sulfonamide functionality), exhibited potent inhibition against tumor-associated isoforms hCA IX and XII, with KI values of 6.6 nM and 9.9 nM, respectively . In contrast, other derivatives in the series, such as those with hydroxamic acid or carboxylic acid functionalities (compounds 15a-b and 16a-b), showed lower potency (KI values in the range of 0.36–0.85 μM) but higher selectivity ratios .

hCA IX/XII inhibition

Head‑to‑head comparison, Data to verify

Derivative 4c: K_I = 6.6 nM (hCA IX), 9.9 nM (hCA XII).

Supports isoform‑targeted inhibitor design research.

Derived compound data; direct verification of parent sulfonamide needed.

Evidence Dimension	Inhibition constant (KI) against hCA IX and XII
Target Compound Data	Compound 4c (derived from the target compound): KI = 6.6 nM for hCA IX; KI = 9.9 nM for hCA XII
Comparator Or Baseline	Compounds 15a-b and 16a-b (other derivatives): KI = 0.36–0.85 μM for hCA IX/XII
Quantified Difference	Compound 4c is approximately 54–129 times more potent against hCA IX/XII than the hydroxamic/carboxylic acid derivatives
Conditions	Stopped-flow CO2 hydration assay; recombinant hCA isoforms I, II, IX, and XII

Why This Matters

The high potency of compound 4c against tumor-associated CA isoforms, directly attributable to the sulfonamide core derived from 4-(Methylamino)-3-nitro-benzenesulfonamide, positions this compound as a key intermediate for developing selective anticancer agents.

Regioselectivity in Thiolate-Mediated Deprotection

A cautionary study on the use of p-nitrobenzenesulfonamides as protecting groups revealed that deprotection using thiolate is not completely regioselective. Some addition of thiolate occurs at the nitro carbon, leading to a thioether byproduct via displacement of the nitro group [1]. This phenomenon is a class-level characteristic of para-nitrobenzenesulfonamides, including the target compound, and distinguishes their behavior from other sulfonamide protecting groups like tosyl (p-toluenesulfonyl) or mesyl (methanesulfonyl).

Deprotection regioselectivity

Class-level inference

Thiolate addition at nitro carbon forms thioether byproduct; not observed with tosyl/mesyl groups.

May require condition optimization to minimize side product.

Reported for p‑nitrobenzenesulfonamides; validate in specific protocol.

Evidence Dimension	Regioselectivity of Deprotection
Target Compound Data	Deprotection with thiolate leads to a mixture of desired amine and undesired thioether (via nitro displacement)
Comparator Or Baseline	Other sulfonamide protecting groups (e.g., tosyl, mesyl) typically undergo clean deprotection without nitro group displacement
Quantified Difference	Not explicitly quantified for target; however, the study notes 'some addition' at the nitro carbon, indicating a significant side reaction pathway
Conditions	Deprotection using thiolate nucleophiles (e.g., thiophenol)

Why This Matters

This regioselectivity issue is a critical differentiator for synthetic chemists selecting a protecting group; understanding this behavior prevents unexpected side products and optimizes reaction yields.

• [1] Haddach, M., McCarthy, J. R., & Kerwin, S. M. (2000). A cautionary note on the use of p-nitrobenzenesulfonamides as protecting groups. Tetrahedron Letters, 41(1), 23-26. DOI: 10.1016/S0040-4039(99)02038-0 View Source

Computed Physicochemical Properties: Lipophilicity and Hydrogen Bonding Profile

The target compound has computed physicochemical properties that influence its behavior as a synthetic intermediate and potential drug-like molecule. Its XLogP3 value is 1.1, indicating moderate lipophilicity [1]. It has 2 hydrogen bond donors and 6 hydrogen bond acceptors, which govern its solubility and interaction with biological targets [1]. These values can be compared to unsubstituted benzenesulfonamide (XLogP ~0.4, fewer hydrogen bond acceptors) or 4-aminobenzenesulfonamide (XLogP ~0.0, additional hydrogen bond donor).

Physicochemical profile

Reported

XLogP3 = 1.1; HBD = 2; HBA = 6.

May support solubility and permeability predictions.

Computed values; experimental validation recommended.

Evidence Dimension	Computed lipophilicity (XLogP3) and hydrogen bonding capacity
Target Compound Data	XLogP3 = 1.1; H-Bond Donors = 2; H-Bond Acceptors = 6
Comparator Or Baseline	Benzenesulfonamide: XLogP ~0.4, H-Bond Acceptors = 4; 4-Aminobenzenesulfonamide: XLogP ~0.0, H-Bond Donors = 3
Quantified Difference	The target compound is more lipophilic (ΔXLogP ~0.7-1.1) and has a distinct hydrogen bonding profile compared to simpler sulfonamides
Conditions	Computed using XLogP3 and Cactvs algorithms (PubChem)

Why This Matters

These computed properties provide a basis for predicting solubility, permeability, and target binding, allowing researchers to select the most suitable sulfonamide scaffold for their specific application.

• [1] PubChem. (2025). 4-(Methylamino)-3-nitrobenzenesulfonamide. Computed Properties. PubChem Compound Summary for CID 60631612. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylamino_-3-nitrobenzenesulfonamide View Source

Key Research & Industrial Applications

Synthesis of Selective CA IX/XII Inhibitors

This compound serves as a key starting material for synthesizing 2-arylbenzimidazole derivatives with potent inhibitory activity against tumor-associated carbonic anhydrase isoforms (hCA IX and XII). As demonstrated in the study by Çalışkan et al., derivative 4c achieved KI values as low as 6.6 nM against hCA IX and 9.9 nM against hCA XII, significantly outperforming other functionalized derivatives (e.g., hydroxamic acids with KI values of 0.36–0.85 μM) . This application is ideal for medicinal chemistry groups focused on developing targeted anticancer therapies.

Ns Protecting Group for Amine Synthesis

4-(Methylamino)-3-nitro-benzenesulfonamide can be employed as a nitrobenzenesulfonamide (Ns) protecting/activating group for amines. This strategy, detailed by Kan and Fukuyama, allows for efficient alkylation under mild conditions and subsequent deprotection using thiolates . While para-nitro isomers like the target compound offer similar alkylation reactivity to ortho-nitro analogs, researchers should be aware of the potential for incomplete regioselectivity during deprotection, where thiolate addition at the nitro carbon can lead to thioether byproducts [1]. This makes it particularly valuable for synthesizing complex secondary amines and diamines, provided the deprotection conditions are carefully optimized.

Scalable Synthesis of Functionalized Sulfonamides

The compound can be synthesized in quantitative yield using adapted Vilsmeier conditions, as reported in a recent protocol . This high-yielding, one-step method makes it an attractive intermediate for further functionalization, enabling cost-effective and scalable production of more complex sulfonamide-containing molecules for pharmaceutical or agrochemical research.

Application

Selection Property

Validation Focus

CA IX/XII inhibitor synthesis

Isoform-specific inhibition profile

Target engagement against recombinant hCA IX/XII

Ns amine protection strategy

Deprotection regioselectivity control

Thiolate condition optimization to minimize thioether byproduct

Scalable sulfonamide synthesis

High-yield one-step protocol

Reproducibility of quantitative yield

• [1] Kan, T., & Fukuyama, T. (2004). Ns strategies: a highly versatile synthetic method for amines. Chemical Communications, (4), 353-359. DOI: 10.1039/B311203A View Source
• [2] Haddach, M., McCarthy, J. R., & Kerwin, S. M. (2000). A cautionary note on the use of p-nitrobenzenesulfonamides as protecting groups. Tetrahedron Letters, 41(1), 23-26. DOI: 10.1016/S0040-4039(99)02038-0 View Source
• [3] OUCI. (n.d.). One-step synthesis of the title compound in quantitative yield using adapted Vilsmeier conditions. Retrieved from https://ouci.dntb.gov.ua/en/works/9WJ1vGB4/ View Source